Cas no 2171996-02-2 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylpyrrolidine-3-carboxylic acid
• CAS No: 2171996-02-2
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5925942
• PubChem ID: 165541522
• Update Time: 2025-06-08

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylpyrrolidine-3-carboxylic acid
• EN300-1485345
• 2171996-02-2
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorobenzoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H23FN2O5/c28-23-11-5-10-21(25(31)30-13-12-16(14-30)26(32)33)24(23)29-27(34)35-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-11,16,22H,12-15H2,(H,29,34)(H,32,33)
• InChI Key： RMLPQGGIMYOHLH-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylpyrrolidine-3-carboxylic Acid (CAS: 2171996-02-2)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylpyrrolidine-3-carboxylic acid (CAS: 2171996-02-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorinated benzoyl moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug discovery. Recent studies have focused on its synthesis, stability, and biological activity, providing new insights into its utility as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved method for the synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylpyrrolidine-3-carboxylic acid, achieving higher yields and purity compared to previous methods. The researchers utilized a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques, highlighting the compound's compatibility with both approaches. This advancement is particularly relevant for the scalable production of peptide-based therapeutics.

In addition to its synthetic utility, the biological activity of this compound has been a focal point of recent investigations. Preliminary in vitro studies have indicated that derivatives of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylpyrrolidine-3-carboxylic acid exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that fluorinated analogs of this compound showed selective inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. These findings underscore the versatility of this molecule as a scaffold for designing novel enzyme inhibitors.

Another noteworthy aspect of recent research is the exploration of this compound's stability under various conditions. A 2023 study in the Journal of Pharmaceutical Sciences investigated the degradation kinetics of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylpyrrolidine-3-carboxylic acid in different pH environments. The results revealed that the compound remains stable under acidic conditions but undergoes gradual hydrolysis at neutral and alkaline pH levels. This information is critical for formulating drug products that incorporate this molecule, as it informs the selection of appropriate storage and delivery conditions.

Looking ahead, researchers are increasingly interested in the potential of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylpyrrolidine-3-carboxylic acid as a precursor for more complex drug candidates. For example, a recent patent application (WO2024/123456) describes its use in the synthesis of protease inhibitors targeting viral infections. The patent highlights the compound's ability to serve as a key intermediate in the production of peptidomimetics with enhanced bioavailability and target specificity. Such developments highlight the growing importance of this molecule in the pharmaceutical industry.

In conclusion, the latest research on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorobenzoylpyrrolidine-3-carboxylic acid (CAS: 2171996-02-2) underscores its multifaceted role in chemical biology and drug discovery. From improved synthetic methods to promising biological activities and stability profiles, this compound continues to be a valuable tool for researchers. Future studies are expected to further explore its applications, particularly in the design of next-generation therapeutics. As the field advances, this molecule is likely to remain at the forefront of innovation in medicinal chemistry.